3-(4-Bromophenyl)-6-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine

• IUPAC Name: 5-[[6-(4-bromophenyl)pyridazin-3-yl]sulfanylmethyl]-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C21H17BrN4OS/c1-13-3-4-16(11-14(13)2)21-23-19(27-26-21)12-28-20-10-9-18(24-25-20)15-5-7-17(22)8-6-15/h3-11H,12H2,1-2H3
• InChI Key: AKWLHPJQTFDHII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NOC(=N2)CSC3=NN=C(C=C3)C4=CC=C(C=C4)Br)C
• Molecular Formula: C21H17BrN4OS
• Molecular Weight: 453.4 g/mol

Description

The compound “3-(4-Bromophenyl)-6-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine” is a complex organic molecule. It contains several functional groups and structural features, including a bromophenyl group, a dimethylphenyl group, an oxadiazole ring, and a pyridazine ring. These groups are connected by a thioether linkage and a methylene bridge.

Molecular Structure Analysis

The molecular structure of this compound is likely to be fairly rigid due to the presence of the aromatic rings. The bromine atom on the bromophenyl group is a heavy atom that could potentially be involved in halogen bonding or other non-covalent interactions. The oxadiazole and pyridazine rings are both heterocycles that can participate in pi-stacking interactions and hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom and the sulfur atom in the thioether linkage would likely make the compound relatively heavy and polar. The aromatic rings could contribute to its UV-visible absorption spectrum.

Future Directions

The future directions for research on this compound would depend on its observed properties and activities. If it shows promising biological activity, it could be further optimized and studied as a potential therapeutic agent.